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Carebastine exerts its anti-angiogenic effects primarily by targeting the Vascular Endothelial Growth

Factor (VEGF) signaling pathway, which is a central driver of new blood vessel formation [1].

The diagram below illustrates the proposed signaling pathway through which histamine promotes

angiogenesis and how carebastine inhibits VEGF-induced signaling:
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The core mechanism involves the suppression of VEGFR-2 (also known as Flk-1 or KDR)
phosphorylation and its downstream effector, Akt kinase [2]. By preventing the activation of this key

signaling axis, carebastine disrupts the cellular processes necessary for angiogenesis.

Experimental Evidence and Quantitative Data

The anti-angiogenic properties of carebastine have been demonstrated across multiple in vitro and in vivo

models, showing dose-dependent inhibition.
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Table 1: In Vitro Anti-Angiogenic Effects of Carebastine on

Human Endothelial Cells

Experimental

Carebastine

Exposure

Concentration

Cell Type . . Inhibitory Effect Citation
Model Concentration Time
Cell Proliferation HUVEC & 20 uM 48 hours 42% (HUVEC), 62%  [2]
HPAEC (HPAEC) inhibition
Cell Proliferation HUVEC & 20 uM 72 hours 64% (HUVEC), 75% [2]
HPAEC (HPAEC) inhibition
Cell Migration HUVEC & 10 uM N/A 37% (HUVEC), 60% [2]
HPAEC (HPAEC) inhibition
Cell Migration HUVEC & 30 uM N/A 70% (HUVEC), 78%  [2]
HPAEC (HPAEC) inhibition
Capillary-like Tube HUVEC & 20 uM N/A 70-86% reductionin  [2]
Formation HPAEC network parameters
VEGFR-2 & Akt HUVEC & 10-20 uM N/A 4- to 6-fold reduction  [2]
Phosphorylation HPAEC (VEGF & H1
receptor-induced)
Table 2: In Vivo Anti-Angiogenic Effects of Carebastine
. Carebastine o
Experimental Model Observed Effect Citation

Chick Embryo Chorioallantoic
Membrane (CAM) Assay

Chick Embryo Chorioallantoic
Membrane (CAM) Assay

30 uM

50 uM

~2-fold inhibition of VEGF-
induced angiogenesis

~3-fold inhibition of VEGF-
induced angiogenesis

[2]

[2]
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Key Experimental Protocols

The primary evidence for carebastine's anti-angiogenic activity comes from established cell-based assays

and an in vivo model.

Cell Proliferation Assay

e Objective: To quantify the inhibition of VEGF-stimulated endothelial cell growth.

¢ Methodology: Human Umbilical Vein Endothelial Cells (HUVECSs) or Human Pulmonary Artery
Endothelial Cells (HPAECS) are seeded in culture plates and serum-starved. Cells are then pre-
treated with varying concentrations of carebastine (e.g., 10, 20, 30 uM) before stimulation with VEGF
(e.g., 10-50 ng/mL). Proliferation is measured after 48-72 hours using colorimetric assays like MTS,
which reflects the number of viable cells [2].

Cell Migration Assay

¢ Objective: To evaluate the inhibitory effect on VEGF-induced endothelial cell movement.

¢ Methodology: This is often performed using a Boyden chamber or a similar transwell system. The
endothelial cells are placed in the upper chamber, with VEGF acting as a chemoattractant in the
lower chamber. Carebastine is added to the cells in the upper chamber. After an incubation period
(e.g., 6-24 hours), the number of cells that migrate through the membrane to the lower surface is
counted and compared to control groups [2].

In Vitro Tube Formation Assay

¢ Objective: To assess the disruption of the ability of endothelial cells to form capillary-like structures.

e Methodology: Endothelial cells are placed on a basement membrane matrix (e.g., Matrigel) which
provides a scaffold for tube formation. The cells are treated with carebastine in the presence of
VEGEF. After several hours in culture, the resulting capillary-like network is examined under a
microscope. Key topological parameters, such as the number of branches, junctions, and total tube
length, are quantified using image analysis software [2].

In Vivo Chick Embryo Chorioallantoic Membrane (CAM) Assay
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e Objective: To confirm anti-angiogenic activity in a living organism.

¢ Methodology: A gelatin disk containing carebastine and VEGF is placed on the CAM of a
developing chick embryo (around day 7-10). After a few days of incubation, the region around the
implant is observed under a microscope. Angiogenesis is quantified by counting the number of blood
vessel branches converging toward the implant in treated versus control embryos [2].

Research Implications and Potential

The discovery of carebastine's anti-angiogenic action, separate from its H1-antihistamine activity, opens up

several research avenues [2] [3].

e Dual-Action Therapeutic: It could be repurposed or designed as a dual-action drug for allergic
diseases where angiogenesis is a key pathological feature, such as in chronic asthma and allergic
rhinitis, potentially affecting airway remodeling [2].

e Cancer Therapy Adjuvant: Given the critical role of angiogenesis in tumor growth and metastasis,
carebastine could serve as a lead compound for developing new anti-cancer adjuvants that
simultaneously target histamine-related and VEGF-driven pathways [4] [5].

e Chemical Probe: Its defined mechanism makes it a useful chemical tool for studying the crosstalk
between inflammatory mediators (histamine) and core angiogenic signaling (VEGF) in the tumor
microenvironment and other pathological settings [6].
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angiogenesis-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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